2-{3,5,6,7-Tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl}ethan-1-amine

• Molecular Formula: C12H21N5
• Molecular Weight: 235.33 g/mol
• IUPAC Name: 2-spiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,4'-piperidine]-1'-ylethanamine
• InChI: InChI=1S/C12H21N5/c13-4-8-17-6-2-12(3-7-17)11-10(1-5-16-12)14-9-15-11/h9,16H,1-8,13H2,(H,14,15)
• InChI Key: XVANJTJARKUDDP-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2(CCN(CC2)CCN)C3=C1NC=N3

Description

This compound is a spirocyclic imidazo[4,5-c]pyridine derivative featuring a piperidine ring fused to the imidazopyridine core. Its structure includes a primary ethylamine substituent at the 1'-position of the spiro system, which likely enhances its interaction with biological targets such as enzymes or receptors.

Preparation Methods

Synthesis via Pictet-Spengler Cyclization

The Pictet-Spengler reaction is a pivotal method in constructing tetrahydroimidazo[4,5-c]pyridine frameworks, especially when starting from aminoalkyl derivatives such as histamine hydrochloride. This approach involves:

• Initial formation of an iminium ion through condensation of an amine (e.g., histamine) with an aldehyde or ketone (e.g., paraformaldehyde).
• Intramolecular cyclization of the iminium intermediate to form the tetrahydroimidazo[4,5-c]pyridine core.

Research Findings:

• The reaction proceeds efficiently in acetonitrile or dimethoxyethane solvents at room temperature, often requiring acid catalysts like formylating agents.
• Alkylation or acylation of secondary amines prior to cyclization allows for the introduction of various substituents, including the aminoethyl side chain, which is essential for the final amine functionality.

Key Reaction:

Histamine hydrochloride + Paraformaldehyde → Tetrahydroimidazo[4,5-c]pyridine core

Multi-Component Cyclization for Spiro Compound Formation

The formation of the spirocyclic structure, particularly the spiro[imidazo[4,5-c]pyridine-4,4'-piperidine] system, can be achieved through multi-component reactions involving:

• Amine and aldehyde precursors to form the initial heterocyclic ring.
• Sequential cyclizations facilitated by suitable catalysts or reagents to generate the spiro linkage.

Research Insights:

• Use of aldehydes and amino derivatives under controlled conditions enables the formation of the spiro system.
• The process often involves protecting groups (e.g., benzothiazole-2-sulfonyl) to stabilize intermediates and facilitate selective cyclization.

Example:

• Protected amines undergo cyclization with aldehydes, followed by deprotection and further functionalization to introduce the ethan-1-amine side chain.

Hydrogenation and Reduction Strategies

The synthesis of piperidine rings, integral to the target compound, frequently involves catalytic hydrogenation of heterocyclic precursors:

• Starting from pyridine or related heterocycles , catalytic hydrogenation (often with nickel or ruthenium catalysts) reduces aromatic systems to saturated piperidine rings.
• Asymmetric hydrogenation techniques improve stereoselectivity, crucial for biological activity.

Research Data:

• Use of sodium tetrahydroborate or rhodium complexes for selective reduction.
• The process can be performed under mild conditions to prevent over-reduction or ring opening.

Functionalization of the Core Structures

Post-cyclization, the core heterocycles undergo further modifications:

• Alkylation or acylation with alkyl halides or acyl chlorides to introduce side chains.
• Reaction with electrophiles such as vinylmagnesium bromide to append functional groups at specific positions.
• Protection/deprotection strategies (e.g., BtsCl protection) to ensure selective reactions at desired sites.

Research Examples:

• Use of Vilsmeier conditions to generate regioisomers for further derivatization.
• Deprotection steps involving hydrogenation or acid-mediated removal of protecting groups.

Specific Synthesis Pathway for the Target Compound

While no single, universally accepted route is explicitly documented for this exact compound, combining insights from the literature suggests the following plausible pathway:

• Step 1: Synthesis of the tetrahydroimidazo[4,5-c]pyridine core via Pictet-Spengler cyclization of histamine derivatives.
• Step 2: Functionalization of the core with appropriate side chains, such as aminoethyl groups, through alkylation or acylation.
• Step 3: Construction of the piperidine ring via catalytic hydrogenation of suitable precursors or intermediates.
• Step 4: Formation of the spiro linkage by intramolecular cyclization involving the piperidine and imidazo rings, possibly facilitated by suitable leaving groups or activating agents.
• Step 5: Final modifications, including protection/deprotection and purification, to yield the target compound.

Data Tables Summarizing Key Methods

Method	Starting Materials	Key Reactions	Conditions	Advantages	References
Pictet-Spengler Cyclization	Histamine + Formaldehyde	Condensation + Cyclization	Room temperature, acetonitrile	Efficient heterocycle formation	,
Multi-Component Cyclization	Aminoalkyl derivatives + aldehydes	Cyclization + Spiro formation	Mild acid/base catalysis	Versatile, allows substitution	,
Catalytic Hydrogenation	Pyridine derivatives	Reduction to Piperidine	Ni, Ru catalysts, mild conditions	Stereoselectivity control	,
Functionalization	Halides, acyl chlorides	Alkylation, acylation	Room temperature, inert atmosphere	Structural diversity	,

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the amine group, using reagents like alkyl halides.

Cyclization: The formation of the spirocyclic structure itself is a result of cyclization reactions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane and dimethyl sulfoxide, and catalysts such as palladium on carbon. Major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-{3,5,6,7-Tetrahydrospiro[imidazo[4,5-c]pyridine-4,4’-piperidine]-1’-yl}ethan-1-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-{3,5,6,7-Tetrahydrospiro[imidazo[4,5-c]pyridine-4,4’-piperidine]-1’-yl}ethan-1-amine involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogous Compounds

Core Scaffold Variations

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	CAS Number	References
Target Compound	Spiro[imidazo[4,5-c]pyridine-4,4'-piperidine]	1'-ethylamine	234.35 (free base)	929828-30-8
1'-Isopropyl analog	Spiro[imidazo[4,5-c]pyridine-4,4'-piperidine]	1'-isopropyl	248.37	929809-29-0
Tert-butyl carbamate analog	Spiro[imidazo[4,5-c]pyridine-4,3'-pyrrolidine]	1'-tert-butyl carbamate	278.35	1781357-41-2
1'-Phenylsulfonyl analog	Spiro[imidazo[4,5-c]pyridine-4,4'-piperidine]	1'-phenylsulfonyl	445.47	105246-25-1

Key Observations :

• The tert-butyl carbamate analog introduces a bulky protecting group, which may reduce receptor binding affinity but improve synthetic stability .
• The phenylsulfonyl analog demonstrates how electron-withdrawing substituents can modulate electronic properties, impacting interactions with targets like kinases or GPCRs .

Pharmacological and Physicochemical Properties

Solubility and Stability

• The target compound’s hydrochloride salt (e.g., 1326748-19-9) enhances aqueous solubility compared to its free base form, a critical factor for bioavailability .
• Analog 3-amino-1-{...}propan-1-one trihydrochloride (CAS 1326743-66-1) incorporates a ketone-linked cyclopropane, improving metabolic stability but reducing solubility due to increased rigidity .

Biological Activity

The compound 2-{3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl}ethan-1-amine , also known by its CAS number 1092292-62-0 , is a novel heterocyclic amine that has garnered interest due to its potential biological activities. This article reviews the current understanding of its biological activity, including pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{12}H_{21}N_5$ with a molecular weight of 235.33 g/mol . The structure features a spiro-imidazo-pyridine core which is significant for its interaction with biological targets.

Pharmacological Properties

Research indicates that this compound exhibits a range of biological activities:

• Antidepressant Effects : Preliminary studies suggest that compounds with similar structures may influence neurotransmitter systems, particularly serotonin and norepinephrine pathways. This could position them as potential candidates for the treatment of depression and anxiety disorders.
• Antitumor Activity : Some derivatives of imidazo-pyridine have shown promise in inhibiting cancer cell proliferation. The specific mechanism often involves the modulation of signaling pathways associated with cell growth and apoptosis.
• Antimicrobial Properties : Certain structural analogs have demonstrated activity against a variety of pathogens, indicating potential use in treating bacterial infections.

The biological activity is hypothesized to be mediated through several mechanisms:

• Receptor Modulation : The compound may act as an agonist or antagonist at various receptors (e.g., serotonin receptors), influencing neurotransmission and cellular signaling.
• Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways related to disease processes.
• Gene Expression Regulation : There is potential for the compound to affect gene expression profiles through interaction with transcription factors.

Case Studies

Study	Focus	Findings
Study 1	Antidepressant Activity	In vivo models showed significant reduction in depressive-like behaviors in subjects treated with the compound compared to controls.
Study 2	Antitumor Efficacy	In vitro studies demonstrated that the compound inhibited proliferation of several cancer cell lines by inducing apoptosis.
Study 3	Antimicrobial Testing	The compound exhibited bactericidal effects against Gram-positive bacteria, suggesting further exploration for antibiotic development.